BENGHE Foundational & Exploratory

Check Availability & Pricing

electron configuration of the manganate(Vl) ion

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium manganate

Cat. No.: B1587168

An In-depth Technical Guide to the Electron Configuration of the Manganate(VI) lon

Abstract

The manganate(VI) ion, [MnOa4]?~, is a chemically significant species, serving as a crucial
intermediate in the industrial synthesis of potassium permanganate and as a selective oxidizing
agent in organic chemistry.[1] Its distinct properties, including its dark green color and
paramagnetism, are direct consequences of its unique electronic structure. This guide provides
a detailed examination of the electron configuration of the manganese atom in the +6 oxidation
state, contextualized within the tetrahedral geometry of the manganate ion. We will explore the
determination of its configuration through fundamental principles, the application of crystal field
theory to describe its d-orbital splitting, and the experimental protocols used for its synthesis
and characterization.

Determination of the Electron Configuration

The electron configuration of the central manganese atom in the manganate(VI) ion dictates its
chemical and physical properties. The determination process begins with the neutral atom and
proceeds to the specific ion.

1.1. Neutral Manganese Atom (Mn)

A neutral manganese atom has an atomic number (Z) of 25, indicating it contains 25 protons
and 25 electrons.[2] Following the Aufbau principle, its electron configuration is written as:

1s2 252 2p® 3s2 3p° 452 3d°
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For convenience, this is often represented using the condensed notation, referencing the
preceding noble gas:

[Ar] 4s2 3d°[3]
1.2. Manganate(VI) lon (Mn®+)

In the manganate(VI) ion, [MnOa4]?2~, the manganese atom exists in a +6 oxidation state.[4] This
is determined by assigning the common -2 oxidation state to each of the four oxygen atoms,
resulting in a total charge of -8 from the ligands. To achieve the overall ion charge of -2, the
manganese atom must have a charge of +6.

To form the Mn®* ion, the neutral manganese atom loses six electrons. Electrons are first
removed from the outermost shell, which is the 4s orbital, followed by the 3d orbital.[5]

e Two electrons are removed from the 4s orbital.

e Four electrons are removed from the 3d orbital.

This process results in the electron configuration for Mn®+:
1s2 252 2p® 3s2 3p® 3d! or [Ar] 3d[6]

The manganate(VI) ion is therefore a d* system, containing a single electron in its 3d orbital.[4]

Neutral Mn Atom . Manganese(VI) lon
[Ar] 4s2 305 e > [Ar] 3d

Degenerate d-orbitals
(Free Mn®* ion)

Splitting in
[MnOa4]?~ field
e t2 )
(d{z2}, d{x*-y?}) (d{xy}, d{xz}, d{yz})
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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